Cas no 501-97-3 (Desaminotyrosine)

Desaminotyrosine is a microbe related metabolite that prevents the occurrence of influenza by expanding the type I interferon signal

Desaminotyrosine structure

Product Name:Desaminotyrosine

CAS No:501-97-3

Molecular Formula:C₉H₁₀O₃

Molecular Weight:166.1739

MDL:MFCD00002778

CID:37834

PubChem ID:24895679

Desaminotyrosine Properties

Names and Identifiers

- 3-(4-Hydroxyphenyl)propionic acid
- 3-(4-hydroxyphenyl)propanoic acid
- Phloretic acid
- p-Hydroxyphenyl-propionic acid
- Benzenepropanoic acid, 4-hydroxy-
- Phloretate
- p-Hydroxyphenylpropionic acid
- 3-(4'-HYDROXY-PHENYL)-PROPIONIC ACID
- 4-(4-Hydroxyphenyl)propanoic acid
- PHLORETIC ACID(RG)
- Propionic acid
- 3-(p-Hydroxyphenyl)propionic acid
- 3-(p-Hydroxyphenyl)propionic acid,Phloretic acid
- HPPA
- 4-Hydroxyhydrocinnamic Acid
- 对羟基苯丙酸
- desaminotyrosine
- Hydro-p-coumaric acid
- Dihydro-p-coumaric acid
- 4-Hydroxyphenylpropionic acid
- p-Hydroxyhydrocinnamic acid
- 4-Hydroxybenzenepropanoic acid
- HYDROXYPHENYL PROPIONIC ACID
- beta-(p-Hydroxyphenyl)propionic acid
- Hydrocinnamic acid, p-hydroxy-
- uHLORETIC ACID
- Phloret
- PHLORETINIC ACID
- 3-(para-Hydroxyphenyl)-propionic acid
- 4-hydroxybenzenepropanoic
- 4-hydroxy-benzenepropanoicaci
- 4-hydroxybenzenepropanoicacid
- 4-hydroxyphenylpropionicacid
- C01744
- 4-(2-CARBOXYETHYL)PHENOL
- AKOS000193936
- 3-(4-HYDROXYPHENYL) PROPIONIC ACID
- 4'-Hydroxyphenylpropionic acid
- hydro-p-coumarate
- AC-5144
- 2,3-DIHYDRO-P-COUMARIC ACID
- p-hydroxy-benzene propionate
- 3-(p-hydroxyphenyl)propanoic acid
- InChI=1/C9H10O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5,10H,3,6H2,(H,11,12
- NSC-65596
- CHEMBL1172560
- UNII-6QNC6P18SR
- 3-(4-Hydroxyphenyl)-propionic acid
- b-(p-Hydroxyphenyl)propionic acid
- hydroxy-hydrocinnamic acid
- 3-(4-hydroxy phenyl) propionic acid
- NS00014704
- N-hydroxysuccinimide ester
- NCGC00382803-03
- Oprea1_221751
- 3-(4'-Hydroxyphenyl)propionic acid
- Z317038012
- DB03897
- EINECS 207-931-3
- 3-(para-Hydroxyphenyl)propionate
- 4-hydroxyphenylpropanoic acid
- Phloretinate
- 6QNC6P18SR
- BDBM231636
- 3-(4-Hydroxy-phenyl)-propanoic acid
- 4-hydroxy-benzenepropanoate
- p-Hydroxyhydrocinnamate
- 4-Hydroxybenzylacetic Acid
- Dihydro-p-coumarate
- PS-5760
- p-hydroxyphenylpropionate
- b-(p-Hydroxyphenyl)propionate
- 3-(4 Hydroxy-phenyl)-propionic acid
- FT-0613674
- Q7186527
- s3795
- 3(4-hydroxy phenyl) propionic acid
- 4-(4-Hydroxyphenylpropanoate
- Dihydrocoumaric acid
- 3-(para-Hydroxyphenyl)propionic acid
- SCHEMBL35486
- CADMIUMNITRATE
- HY-W015346
- 3-(4'-Hydroxyphenyl)-propionic acid
- EN300-50375
- 4-hydroxy-benzenepropanoic acid
- CCG-266325
- 3-(p-Hydroxyphenyl)propionate
- 4-Hydroxybenzenepropanoate
- 4-(4-Hydroxyphenylpropanoic acid
- 4-hydroxy-(9CI)benzenepropanoic acid
- CS-W016062
- AB00269
- 3-(4-Hydroxy-phenyl)-propionic acid
- 3-(4-Hydroxyphenyl)-propionate
- MFCD00002778
- H0599
- 3-(4'-Hydroxyphenyl)-propionate
- .beta.-(p-Hydroxyphenyl)propionic acid
- NSC40949
- AQ-358/40179730
- bmse010064
- CHEBI:32980
- 3-(4-Hydroxyphenyl)propionic acid, 98%
- F2191-0066
- 4-10-00-00631 (Beilstein Handbook Reference)
- BRN 2209841
- 3-[4-hydroxy phenyl]propionic acid
- 3-(p-HYDROXYPHENYL)-PROPIONIC ACID
- p-hydroxy-hydrocinnamate
- NSC 40949
- 3-(4-hydroxyphenyl)propanoate
- M03860
- 4-hydroxy-(9CI)benzenepropanoate
- beta-(p-hydroxyphenyl)propionate
- 3-(4-hydroxy-phenyl)propanoic acid
- 3-(4-hydroxy-phenyl)propionic acid
- 3-(4-hydroxyphenyl)-propanoic acid
- AM20050166
- p-hydroxy-hydrocinnamic acid
- 3-(4-Hydroxy-phenyl)-propionate
- NSC-40949
- Q-200485
- AI3-31909
- propanoic acid, 3-(4-hydroxyphenyl)-
- DTXSID2075427
- AT13193
- P-HYDROXY-BENZENE PROPIONIC ACID
- NSC65596
- 501-97-3
- 4-Hydroxydihydrocinnamic acid
- STK803270
- P-Hydroxybenzene propanoic acid
- 3-(4-Hydroxyphenyl)propionicAcid
- BBL012597
- DB-021662
- +Expand
- MDL： MFCD00002778
- InChIKey： NMHMNPHRMNGLLB-UHFFFAOYSA-N
- Inchi： 1S/C9H10O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5,10H,3,6H2,(H,11,12)
- SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C(=O)O[H]
- BRN： 2209841

Computed Properties

Exact Mass: 166.062994g/mol
Surface Charge: 0
XLogP3: 1.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 166.062994g/mol
Monoisotopic Mass: 166.062994g/mol
Topological Polar Surface Area: 57.5Å²
Heavy Atom Count: 12
Complexity: 148
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 1.40940
PSA: 57.53000
Refractive Index: 1.5286 (estimate)
Water Partition Coefficient: Slightly soluble
Boiling Point: 352.4°C at 760 mmHg
Melting Point: 129.0 to 132.0 deg-C
Flash Point: 181.1℃
FEMA: 2889
Color/Form: Powder
Solubility: Slightly soluble in water
Density: 1.1708 (rough estimate)

Desaminotyrosine Security Information

Symbol: GHS07
RTECS：MW5342000
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26-S36-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning

Desaminotyrosine Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Desaminotyrosine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IL8-5g	3-(4-Hydroxyphenyl)propionic acid	501-97-3	98%	5g	$5.00	2024-05-01
A2B Chem LLC	AB63260-5g	4-Hydroxyhydrocinnamic acid	501-97-3	98%	5g	$4.00	2024-04-19
Ambeed	A187271-100mg	3-(4-Hydroxyphenyl)propionic acid	501-97-3	98%	100mg	$5.0	2024-07-18
Apollo Scientific	OR6534-10g	3-(4-Hydroxyphenyl)propanoic acid	501-97-3	98%	10g	£10.00	2023-04-21
ChemScence	CS-W016062-500g	Desaminotyrosine	501-97-3	99.81%	500g	$126.0	2022-04-27
Enamine	EN300-50375-0.05g	3-(4-hydroxyphenyl)propanoic acid	501-97-3	95%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	Y1044952-500g	3-(4-Hydroxyphenyl)propionic acid	501-97-3	97%	500g	$210	2022-06-09
Life Chemicals	F2191-0066-0.25g	3-(4-Hydroxyphenyl)propionic acid	501-97-3	95%+	0.25g	$18.0	2023-09-06
MedChemExpress	HY-W015346-10mM*1mLinDMSO	Desaminotyrosine	501-97-3	99.81%	10mM*1mLinDMSO	￥550	2022-05-18
Oakwood	078730-1g	3-(4-Hydroxyphenyl)propionic acid	501-97-3	98%	1g	$9.00	2024-07-19